Cas no 1805342-71-5 (3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805342-71-5
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4854059
• Update Time: 2025-06-10

3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H6ClF2N3/c9-4-3-5(13)7(8(10)11)14-6(4)1-2-12/h3,8H,1,13H2
• InChI Key： MKZIHJYKDLPWAJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(F)F)=NC=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile

3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805342-71-5): An Overview of Its Structure, Synthesis, and Applications

3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805342-71-5) is a versatile compound with significant potential in various fields, including medicinal chemistry, agrochemicals, and materials science. This comprehensive overview delves into the structure, synthesis, and applications of this compound, highlighting its unique properties and recent advancements in research.

Structure and Physical Properties

The molecular formula of 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile is C₉H₆ClF₂N₃, with a molecular weight of approximately 230.61 g/mol. The compound features a pyridine ring substituted with an amino group at the 3-position, a chlorine atom at the 5-position, and a difluoromethyl group at the 2-position. Additionally, the acetonitrile moiety is attached to the 6-position of the pyridine ring. These functional groups contribute to the compound's unique chemical and physical properties.

The presence of the difluoromethyl group imparts significant electronic effects, enhancing the compound's stability and reactivity. The amino group provides nucleophilic character, making it suitable for various synthetic transformations. The chlorine atom adds further complexity to the molecule, influencing its solubility and reactivity profiles.

Synthesis and Preparation

The synthesis of 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile has been extensively studied in recent years. One common approach involves the sequential functionalization of a pyridine scaffold. The process typically begins with the preparation of a chlorinated pyridine derivative, followed by the introduction of the difluoromethyl group through various methods such as electrophilic fluorination or nucleophilic substitution reactions.

A notable synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the amino and acetonitrile functionalities. For example, palladium-catalyzed amination reactions can be employed to introduce the amino group efficiently. Similarly, copper-catalyzed cyanation reactions can be used to attach the acetonitrile moiety to the pyridine ring.

Applications in Medicinal Chemistry

3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile has garnered significant attention in medicinal chemistry due to its potential as a lead compound for drug discovery. The compound's unique structure makes it an attractive scaffold for designing molecules with diverse biological activities.

Recent studies have explored its use as an inhibitor of various enzymes involved in disease pathways. For instance, researchers have investigated its potential as an inhibitor of kinases, which are key targets in cancer therapy. The presence of the difluoromethyl group has been shown to enhance binding affinity and selectivity towards specific kinases.

In addition to kinase inhibition, 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile has also been evaluated for its antimicrobial properties. Preliminary data suggest that it exhibits potent activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antibiotics.

Applications in Agrochemicals

Beyond medicinal chemistry, 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile has found applications in agrochemicals as well. Its structural features make it suitable for designing pesticides with improved efficacy and reduced environmental impact.

In particular, researchers have explored its use as a fungicide due to its ability to disrupt fungal cell membranes and inhibit key metabolic pathways. Studies have shown that compounds derived from this scaffold exhibit broad-spectrum activity against various plant pathogens, including those resistant to conventional fungicides.

Mechanistic Insights and Future Directions

The unique structure of 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile has prompted extensive research into its mechanism of action. Computational studies have provided valuable insights into its binding modes and interactions with target proteins or enzymes.

Molecular dynamics simulations have revealed that the difluoromethyl group plays a crucial role in stabilizing protein-ligand complexes by forming favorable hydrogen bonds and hydrophobic interactions. These findings have guided rational drug design efforts aimed at optimizing potency and selectivity.

In conclusion, 3-Amino-5-chloro-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805342-71-5) is a versatile compound with significant potential across multiple fields. Its unique structural features make it an attractive scaffold for developing new drugs, pesticides, and materials. Ongoing research continues to uncover new applications and mechanistic insights, further solidifying its importance in modern chemistry.